Cas no 827304-01-8 (Sodium, [1-(1-oxopropyl)-2,4-cyclopentadien-1-yl]-)

• Product name: Sodium, [1-(1-oxopropyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 827304-01-8
• MF: C₈H₉NaO
• MW: 144.146233320236
• CID: 685426
• PubChem ID: 10997153

Sodium, [1-(1-oxopropyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Sodium, [1-(1-oxopropyl)-2,4-cyclopentadien-1-yl]-
• sodium,1-cyclopenta-2,4-dien-1-ylpropan-1-one
• 827304-01-8
• DTXSID90451163

• Inchi： InChI=1S/C8H9O.Na/c1-2-8(9)7-5-3-4-6-7;/h3-6H,2H2,1H3;/q-1;+1
• InChI Key： CEHQNXSSVATGDI-UHFFFAOYSA-N
• SMILES： CCC(=O)[C-]1C=CC=C1.[Na+]

Computed Properties

• Exact Mass: 144.05510919g/mol
• Monoisotopic Mass: 144.05510919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų